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Compound of Interest

Compound Name: N,N-Diethylbenzamide

Cat. No.: B1679248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N,N-Diethylbenzamide, a

versatile chemical compound with significant applications in various scientific fields. This

document details its chemical and physical properties, synthesis methodologies, biological

activity, and toxicological profile, presenting the information in a structured and accessible

format for researchers and professionals in drug development and related disciplines.

Chemical and Physical Properties
N,N-Diethylbenzamide is a substituted benzamide with the molecular formula C₁₁H₁₅NO. It is

recognized for its utility as an insect repellent and as an intermediate in the synthesis of

pharmaceuticals and agrochemicals. The compound's physical and chemical characteristics

are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₁₁H₁₅NO

Molecular Weight 177.24 g/mol

CAS Number 1696-17-9

Appearance
White to yellow to green clear

liquid or low melting solid

Melting Point 28 - 32 °C

Boiling Point 146 - 150 °C at 15 mmHg

Density 0.997 g/cm³

Flash Point > 100 °C

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol, acetone, and

chloroform.

pKa -1.14 ± 0.70 (Predicted)

LogP 2.16860

Vapor Pressure 0.0023 mmHg at 25°C

Refractive Index 1.518

Synthesis of N,N-Diethylbenzamide
A common and straightforward method for the synthesis of N,N-Diethylbenzamide involves

the reaction of benzoyl chloride with diethylamine in the presence of a base to neutralize the

hydrochloric acid byproduct.

Experimental Protocol: Synthesis from Benzoyl Chloride
and Diethylamine
Materials:
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Diethylamine (2.5 g)

Triethylamine (3.5 g)

Benzoyl chloride (4.9 g)

Methylene chloride (30 ml)

Water

Brine

Procedure:

A solution of diethylamine (2.5 g) and triethylamine (3.5 g) in methylene chloride (30 ml) is

prepared in a suitable reaction vessel.

The solution is cooled in an ice bath.

Benzoyl chloride (4.9 g) is added dropwise to the cooled, stirred solution.

After the addition is complete, the cooling bath is removed, and the reaction mixture is stirred

at ambient temperature for 18 hours.

Insoluble materials are removed by filtration and washed with methylene chloride.

The combined filtrates are washed sequentially with water and brine.

The organic layer is dried over a suitable drying agent (e.g., anhydrous sodium sulfate) and

the solvent is removed by evaporation.

The resulting crude product, a yellow oil, is purified by distillation (e.g., using a Kugelrohr

apparatus at 70°C and 300 mm vacuum) to yield N,N-Diethylbenzamide as a colorless oil.

Caption: Synthesis workflow for N,N-Diethylbenzamide from benzoyl chloride and

diethylamine.

Biological Activity and Mechanism of Action
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The primary biological activity of N,N-Diethylbenzamide is its function as a broad-spectrum

insect repellent. While its counterpart, N,N-Diethyl-meta-toluamide (DEET), is more widely

known and studied, N,N-Diethylbenzamide operates through similar mechanisms.

The repellent effect is primarily mediated through the insect's olfactory system. It is believed to

act as a "confusant," disrupting the ability of insects to recognize and respond to chemical cues

from hosts, such as lactic acid and carbon dioxide. This interference occurs at the level of

olfactory receptor neurons (ORNs) and odorant receptors (ORs). Some studies suggest that

N,N-Diethylbenzamide may also directly activate certain ORNs, leading to an avoidance

response.

There is also evidence to suggest that at high concentrations, it may have an inhibitory effect

on the enzyme acetylcholinesterase (AChE) in insects. However, this is considered a

secondary effect and less significant to its primary repellent action.
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Caption: Proposed mechanism of action for N,N-Diethylbenzamide as an insect repellent.

Metabolism
In vivo, N,N-Diethylbenzamide undergoes metabolic transformation primarily in the liver. The

metabolic pathways involve oxidative N-deethylation and hydroxylation reactions, catalyzed by

cytochrome P450 enzymes.
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The major metabolic route is the removal of one of the ethyl groups to form N-ethylbenzamide.

Further metabolism can occur, including hydroxylation of the remaining ethyl group or the

aromatic ring, followed by conjugation and excretion. Studies in rats have shown that the

metabolites are primarily excreted in the urine.
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Caption: Simplified metabolic pathway of N,N-Diethylbenzamide.

Spectroscopic Data
The structural characterization of N,N-Diethylbenzamide is supported by various

spectroscopic techniques.
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Spectroscopic Data Description

¹H NMR

The proton NMR spectrum typically shows

signals for the aromatic protons of the benzene

ring, as well as two distinct sets of signals for

the ethyl groups, often appearing as overlapping

triplets and quartets due to the restricted

rotation around the amide bond.

¹³C NMR

The carbon NMR spectrum displays

characteristic peaks for the carbonyl carbon of

the amide, the aromatic carbons, and the

carbons of the two ethyl groups.

IR Spectroscopy

The infrared spectrum exhibits a strong

absorption band for the C=O stretching of the

tertiary amide, typically in the region of 1630-

1680 cm⁻¹.

Mass Spectrometry

The mass spectrum shows a molecular ion peak

corresponding to the molecular weight of the

compound (177.24 g/mol ) and characteristic

fragmentation patterns.

Toxicology and Safety
N,N-Diethylbenzamide is considered to have moderate toxicity if ingested or absorbed

through the skin. It can cause skin and eye irritation. Appropriate personal protective

equipment, including gloves and safety glasses, should be used when handling this compound.

Work should be conducted in a well-ventilated area to avoid inhalation of vapors.

Acute toxicity studies in mice have determined the LC₅₀ value for a 4-hour aerosol exposure to

be greater than 2.5 g/m³. However, exposure to high concentrations of its aerosol can lead to

respiratory depression.

Conclusion
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N,N-Diethylbenzamide is a compound of significant interest due to its established use as an

insect repellent and its role as a versatile intermediate in chemical synthesis. This guide

provides essential technical information to support further research and development involving

this molecule. The detailed protocols, tabulated data, and pathway diagrams offer a valuable

resource for scientists and professionals in the field. As with any chemical, appropriate safety

precautions should be strictly followed during its handling and use.

To cite this document: BenchChem. [N,N-Diethylbenzamide (CAS 1696-17-9): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679248#n-n-diethylbenzamide-cas-number-1696-
17-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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